2-Isopropylamino-oxazole-4-carboxylic acid ethyl ester

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: ethyl 2-(propan-2-ylamino)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C9H14N2O3/c1-4-13-8(12)7-5-14-9(11-7)10-6(2)3/h5-6H,4H2,1-3H3,(H,10,11)
• InChI Key: RKVODEUEANNSKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=COC(=N1)NC(C)C

Description

2-Isopropylamino-oxazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-aminooxazole-4-carboxylic acid ethyl ester (500 mg, 3.2 mmol) and acetone (2.4 mL, 32 mmol) in THF (6 mL) was stirred at rt. BH3.SMe2 (10M in THF, 0.64 mL, 6.4 mmol) was added slowly via syringe (exotherm and gas evolution were observed). AcOH (0.36 mL, 6.4 mmol) was subsequently added in the same manner. Two additional equivalents of borane and AcOH were added 18 h later. After 3 days at rt, the reaction mixture was concentrated in vacuo. The resulting residue was dissolved in EtOAc (100 mL), washed with saturated NH4Cl solution, 0.1 M NH4OH and brine. The organic phase was dried over Na2SO4 and concentrated in vacuo. The crude product was purified by flash chromatography on silica gel, eluting with EtOAc/hexane to give 2-isopropylamino-oxazole-4-carboxylic acid ethyl ester (0.40 g, 64% yield). LCMS found 199 [M+H]+.